5-Amino-5-oxo-3-(2-thienyl)pentanoic acid

• IUPAC Name: 5-amino-5-oxo-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C9H11NO3S/c10-8(11)4-6(5-9(12)13)7-2-1-3-14-7/h1-3,6H,4-5H2,(H2,10,11)(H,12,13)
• InChI Key: RTWAQOHNLUGZIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CC(=O)N)CC(=O)O
• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol

Description

“5-Amino-5-oxo-3-(2-thienyl)pentanoic acid” is an organic compound that contains a total of 25 bonds, including 14 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 2 double bonds, 5 aromatic bonds, 1 five-membered ring, 1 aliphatic carboxylic acid, 1 aliphatic primary amide, 1 hydroxyl group, and 1 Thiophene.

Synthesis Analysis

The synthesis of this compound might involve the use of 2,2,6,6-Tetramethylpiperidine, which is a hindered base used to prepare metallo-amide bases and selective generation of silylketene acetals.

Molecular Structure Analysis

The molecular structure of “5-Amino-5-oxo-3-(2-thienyl)pentanoic acid” includes a five-membered ring, a carboxylic acid group, a primary amide group, a hydroxyl group, and a Thiophene.

Chemical Reactions Analysis

This compound belongs to the class of organic compounds known as glutamine and derivatives. These are compounds containing glutamine or a derivative thereof resulting from the reaction of glutamine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom.

Physical And Chemical Properties Analysis

The compound has a linear formula of C9H10O3S and a molecular weight of 198.242. It contains a total of 25 bonds, including 14 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 2 double bonds, 5 aromatic bonds, 1 five-membered ring, 1 aliphatic carboxylic acid, 1 aliphatic primary amide, 1 hydroxyl group, and 1 Thiophene.

Scientific Research Applications

1. Application of Indoles in Multicomponent Reactions

• Methods of Application : A one-pot three-component reaction of indole-3-aldehyde derivatives, ethyl cyanoacetate, and guanidine hydrochloride was developed under different conditions, including microwave irradiation, grindstone technology, and reflux.
• Results or Outcomes : The products were 2-amino-5-cyano-4-[(2-aryl)-1H-indol-3-yl]-6-hydroxypyrimidines.

2. Synthesis of 2,4-Diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile

• Methods of Application : A one-pot transformation of salicylaldehyde, malononitrile dimer, and 2-cyanoacetohydrazide in an ethanol/pyridine mixture was investigated.
• Results or Outcomes : The process provided 2,4-diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile in good yield.

3. Microbial Production of Biotin

• Methods of Application : The microbial production of biotin involves the creation of microbial cell factories producing bio-based products. Strategies to enhance biotin production through both traditional chemical mutagenesis and advanced metabolic engineering are discussed.
• Results or Outcomes : The microbial production of biotin has shown promising results, providing a more environmentally friendly and cost-effective method of production.

4. Synthesis of Complexes for IR-Detectable Metal–Carbonyl Tracers

• Application Summary : Complexes of 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid have been synthesized to develop new IR-detectable metal–carbonyl tracers for amino functions. These complexes display stable and sharp absorption bands characteristic of tungsten-coordinated CO ligands, useful in FTIR spectroelectrochemistry.
• Methods of Application : The synthesis of these complexes involves the reaction of 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid with appropriate metal salts.
• Results or Outcomes : The synthesized complexes display stable and sharp absorption bands characteristic of tungsten-coordinated CO ligands, which are useful in FTIR spectroelectrochemistry.

5. Preparation of Aldehydes for the Flavor and Fragrance Sector

• Application Summary : Carboxylic acid reductase enzymes (CARs) are used in the preparation of aldehydes as end products for the flavor and fragrance sector. The integration of CARs in cascade reactions with aldehydes is a key step in the production process.
• Methods of Application : The application involves the use of CARs in a series of chemical reactions to produce aldehydes. These aldehydes are then used as end products in the flavor and fragrance sector.
• Results or Outcomes : The use of CARs in the production of aldehydes has proven to be effective and efficient, providing a valuable resource for the flavor and fragrance sector.

6. Synthesis of 2,4-Diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile

• Application Summary : The 5-aminopyrazole system represents a significant heterocyclic template that has gained considerable interest because of its long history of use in the pharmaceutical and agrochemical industries. Chromeno[2,3-b]pyridines are an important class of heterocyclic compounds with versatile biological profiles and other different applications.
• Methods of Application : A one-pot transformation of salicylaldehyde, malononitrile dimer, and 2-cyanoacetohydrazide in an ethanol/pyridine mixture was investigated to provide 2,4-diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile in good yield.
• Results or Outcomes : The structure of the novel compound was confirmed by means of elemental analysis, mass-, nuclear magnetic resonance, and infrared spectroscopy.

Future Directions

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Sigma-Aldrich does not collect analytical data for this product. Buyer assumes responsibility to confirm product identity and/or purity.